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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium peroxide (Naz03) is a powerful oxidizing and bleaching agent with significant
applications in various chemical syntheses and industrial processes. Its high reactivity,
however, necessitates a thorough understanding of its properties and strict adherence to safety
protocols. This technical guide provides comprehensive information on the CAS number, safety
data, handling procedures, and emergency response for sodium peroxide, tailored for
laboratory and research environments.

Chemical Identification

Identifier Value

Chemical Name Sodium Peroxide

CAS Number 1313-60-6[1][2]

Molecular Formula Naz202[1]

Synonyms Disodium peroxide, Solozone, Flocool[3][4]

Physical and Chemical Properties
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The physical and chemical properties of sodium peroxide are crucial for its safe handling and
use in experimental setups.

Property Value
Molecular Weight 77.98 g/mol [1]
Yellowish-white to yellow granular solid or
Appearance
powder[4][5][6]
Melting Point 460 °C (decomposes)[4][5][7]
Boiling Point 657 °C (decomposes)[4][7]
Density 2.805 g/cm3[4][7]
N Reacts violently with water. Soluble in cold
Solubility

water and acids.[2][7]

Safety and Hazard Information

Sodium peroxide is classified as a hazardous substance and requires careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
standardized hazard information.

GHS Pictograms

The following pictograms are associated with sodium peroxide:

o Flame over Circle (Oxidizer): Indicates that sodium peroxide can cause or contribute to the
combustion of other materials, usually by yielding oxygen.

o Corrosion: Signifies that it can cause severe skin burns and eye damage.

GHS Hazard and Precautionary Statements
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Type

Code Statement

Hazard

May cause fire or explosion;
H271 o
strong oxidizer.[8]

Hazard

Causes severe skin burns and
H314
eye damage.[8]

Precautionary

Keep away from heat, hot

surfaces, sparks, open flames
P210 o

and other ignition sources. No

smoking.[9][10]

Precautionary

Keep/store away from clothing
P220 and other combustible
materials.[9][10]

Precautionary

Take any precaution to avoid
P221 mixing with combustibles.[9]
[10]

Precautionary

Do not breathe
P260 dust/fume/gas/mist/vapours/sp
ray.[9][10]

Precautionary

Wash skin thoroughly after
handling.[9][10]

P264

Precautionary

Wear protective
loves/protective clothing/eye
P280 g .p . e
protection/face protection.[9]

[10]

Precautionary

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce

vomiting.

Precautionary

IF ON SKIN (or hair): Take off

immediately all contaminated
P303+P361+P353 _ . L

clothing. Rinse skin with

water/shower.
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IF INHALED: Remove person
Precautionary P304+P340 to fresh air and keep
comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Immediately call a POISON

Precautionary P310 o
CENTER or doctor/physician.
In case of fire: Use dry sand,
) dry chemical, or soda ash to
Precautionary P370+P378 ] ]
extinguish. DO NOT USE
WATER.[11]
Precautionary P405 Store locked up.
Dispose of contents/container
_ in accordance with
Precautionary P501

local/regional/national/internati

onal regulations.

Toxicological Data

Specific LD50 and LC50 values for sodium peroxide are not readily available in published
literature. However, it is known to be toxic by ingestion and inhalation and is extremely
destructive to the tissue of the mucous membranes, upper respiratory tract, eyes, and skin.[12]

Occupational Exposure Limits

There are no established Permissible Exposure Limits (PEL) from OSHA, Threshold Limit
Values (TLV) from ACGIH, or Recommended Exposure Limits (REL) from NIOSH specifically
for sodium peroxide.[13] However, due to its violent reaction with water to form sodium
hydroxide, the exposure limits for sodium hydroxide should be considered when there is a
potential for moisture contact.
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Organization Limit Value

OSHA PEL (Ceiling) 2 mg/m3
NIOSH REL (Ceiling) 2 mg/m3
ACGIH TLV (Ceiling) 2 mg/m3

Experimental Protocols
Weighing and Dispensing Sodium Peroxide

This protocol outlines the steps for safely weighing and dispensing solid sodium peroxide in a

laboratory setting.
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Preparation

Don appropriate PPE:
- Safety goggles and face shield
- Flame-retardant lab coat
- Chemical-resistant gloves (e.g., nitrile)

y

Set up a clean, dry work area
in a chemical fume hood.

i

Use non-sparking tools
(e.g., ceramic or plastic spatulas).
- J

Proceed to weighing

4 N

Weiﬁhing

Tare a clean, dry, and
compatible weighing container.

'

Carefully dispense the required
amount of sodium peroxide,
avoiding dust generation.

'

Immediately and securely
close the sodium peroxide container.
\ J

Proceed to cleanup

4 N

Cleanup
Y

Clean any minor spills immediately
with a dry, inert material
(e.g., sand, soda ash).

:

Decontaminate tools
according to lab procedures.

Dispose of waste in a designated,
properly labeled container.

- /

Click to download full resolution via product page

Caption: Workflow for weighing and dispensing sodium peroxide.
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Emergency Spill Response Protocol

This protocol details the steps to be taken in the event of a sodium peroxide spill.

Sodium Peroxide Spill Occurs

Immediate Actions

E’-\Iert personnel in the immediate area)

/

'

Evacuate the spill area.

Ensure adequate ventilation
(if safe to do so).
- J

If spill is minor and you are trained

/Cleanup (Traingd Personnel Only)\
Y
Don appropriate PPE, including
respiratory protection if necessary.

:

Cover the spill with a dry, inert,
non-combustible absorbent

(e.g., sand, soda ash).

'

Carefully collect the mixturej

using non-sparking tools.

l

Place in a clearly labeled,
closed container for disposal.
-

J

~N

Final |Steps
Y

(Decontaminate the spill area)

(Dispose of waste as hazardous material)

Report the incident to the
appropriate safety personnel.

- J
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Click to download full resolution via product page
Caption: Emergency spill response workflow for sodium peroxide.

Reactivity and Incompatibility

Sodium peroxide is a strong oxidizing agent and reacts violently with many substances.
Understanding these incompatibilities is critical for preventing accidents.

Sodium Peroxide

Violent, exothermic reaction Can cause ignition Can cause ignition

Organic Materials Powdered Metals
(e.g., solvents, paper, wood) (e.g., Al, Mg)

Extreme Heat Fire/Explosion Sodium Hydroxide Hydrogen Peroxide

Decomposition

Oxygen Gas

J/

Click to download full resolution via product page
Caption: Reactivity of sodium peroxide with incompatible materials.

Fire Safety

In case of a fire involving sodium peroxide, DO NOT USE WATER, CARBON DIOXIDE, OR
FOAM EXTINGUISHERS. The recommended extinguishing agents are:
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e Dry sand
e Soda ash
» Class D fire extinguishers specifically designed for combustible metal fires.[14]

The primary strategy is to smother the fire and exclude oxygen.

Conclusion

Sodium peroxide is an invaluable reagent in research and development, but its potent
reactivity demands the utmost respect and adherence to stringent safety protocols. This guide
provides the essential information for its safe handling, storage, and emergency management.
Researchers, scientists, and drug development professionals must familiarize themselves with
this information and their institution's specific safety guidelines before working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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